Cas no 181705-91-9 (Zinc, bromo(3-fluorophenyl)-)

Zinc, bromo(3-fluorophenyl)-, is an organozinc reagent commonly employed in cross-coupling reactions, such as Negishi coupling, due to its high reactivity and selectivity. The presence of the 3-fluorophenyl group enhances its utility in constructing fluorinated aromatic frameworks, which are valuable in pharmaceutical and agrochemical synthesis. This compound offers improved stability compared to other organometallic reagents, facilitating handling and storage. Its compatibility with a wide range of electrophiles makes it a versatile intermediate for C–C bond formation. The fluorine substituent also allows for further functionalization, enabling precise structural modifications in complex molecule synthesis.

Zinc, bromo(3-fluorophenyl)- structure

Product Name:Zinc, bromo(3-fluorophenyl)-

CAS No:181705-91-9

MF:C₆H₄BrFZn

MW:240.407361030579

MDL:MFCD02093641

CID:1373277

PubChem ID:11128431

Update Time:2025-10-13

Zinc, bromo(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- Zinc, bromo(3-fluorophenyl)-
- bromozinc(1+),fluorobenzene
- 181705-91-9
- MFCD02093641
- bromozinc(1+);fluorobenzene
- 3-Fluorophenylzinc bromide
- 3-Fluorophenylzinc bromide, 0.50 M in THF
- MDL： MFCD02093641
- Inchi： 1S/C6H4F.BrH.Zn/c7-6-4-2-1-3-5-6;;/h1-2,4-5H;1H;/q-1;;+2/p-1
- InChI Key： NCGSSWBXSNKOEY-UHFFFAOYSA-M
- SMILES： Br[Zn+].FC1=CC=C[C-]=C1

Computed Properties

Exact Mass: 237.87712
Monoisotopic Mass: 237.87718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Zinc, bromo(3-fluorophenyl)- Pricemore >>

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abcr	AB570554-50 ml	3-Fluorophenylzinc bromide, 0.50 M in THF; .	181705-91-9	50 ml	€585.20	2024-04-18
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